
Butyl Ethylcarbamate as a Solvent: An
Examination of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386 Get Quote

Despite a comprehensive review of scientific literature and chemical databases, there is

currently insufficient information to provide detailed application notes and protocols for the use

of butyl ethylcarbamate as a primary solvent in chemical reactions. The available data on this

specific compound is limited to its basic physicochemical properties, with no documented

examples of its application as a reaction medium in organic synthesis or other chemical

processes.

While information on related carbamate compounds offers some general context, it does not

substitute for specific data on butyl ethylcarbamate. This report summarizes the available

information on butyl ethylcarbamate and related compounds, highlighting the current

knowledge gap regarding its use as a solvent.

Physicochemical Properties of Butyl
Ethylcarbamate
A summary of the known physical and chemical properties of butyl ethylcarbamate is

presented in Table 1. These properties are primarily derived from computational models and

database entries.

Table 1: Physicochemical Properties of Butyl Ethylcarbamate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15212386?utm_src=pdf-interest
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15212386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H15NO2 [1]

Molecular Weight 145.20 g/mol [1]

XLogP3-AA 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 5 [1]

Exact Mass 145.110278721 Da [1]

Context from Related Carbamates
While no specific solvent applications for butyl ethylcarbamate were found, information on

other carbamates provides some general understanding of this class of compounds. For

instance, ethyl carbamate, a related compound, has been historically used as a co-solvent in

pharmaceutical preparations.[2] However, its use has been curtailed due to its classification as

a carcinogen.[2] Other carbamates like methyl carbamate and butyl carbamate are described

as white crystalline solids at room temperature and are noted to be very soluble in water,

benzene, and ether.[2]

Synthesis of Carbamates: Solvents Used
Numerous publications describe the synthesis of various carbamates. However, in these

reported syntheses, butyl ethylcarbamate is not employed as a solvent. Instead, common

organic solvents are used. For example, the palladium-catalyzed synthesis of N-Boc-protected

anilines utilizes 1,4-dioxane as the solvent. In other syntheses of carbamate derivatives,

solvents such as tetrahydrofuran (THF) and dimethylformamide (DMF) are frequently

employed.

Logical Relationship: Solvent Selection in
Carbamate Synthesis
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The choice of a solvent is critical in chemical synthesis. The following diagram illustrates the

general considerations for solvent selection in the context of carbamate synthesis, based on

the reviewed literature.

General Solvent Selection Logic in Carbamate Synthesis

Reactant Solubility

Choice of Solvent

Reaction Temperature Reagent Compatibility Product Isolation

Click to download full resolution via product page

Caption: Factors influencing the choice of solvent in chemical synthesis.

Conclusion
The request for detailed application notes and protocols for butyl ethylcarbamate as a solvent

cannot be fulfilled at this time due to a lack of available scientific data. While the

physicochemical properties of the compound are documented, there are no published

examples of its use as a reaction solvent. Researchers and professionals in drug development

should exercise caution and conduct thorough preliminary studies to evaluate its suitability for

any specific application, given the absence of established protocols. Further research into the

solvent properties of butyl ethylcarbamate would be necessary to determine its potential utility

in chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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